Cas no 2171275-34-4 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171275-34-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5793592
• PubChem ID: 165466085
• Update Time: 2025-10-29

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171275-34-4
• EN300-1576527
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid
• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

• Inchi： 1S/C23H26N2O5/c1-3-20(22(28)24-14(2)12-21(26)27)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14-,20-/m0/s1
• InChI Key： RJFRLPURZMUIOO-XOBRGWDASA-N
• SMILES： O(C(N[C@H](C(N[C@@H](C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Comprehensive Overview of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171275-34-4)

The compound (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171275-34-4) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for this compound due to its role in drug development, particularly in the design of targeted therapeutics and biomolecular probes.

In recent years, the demand for Fmoc-protected amino acids like (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid has surged, driven by advancements in precision medicine and proteomics. This compound is often discussed in the context of peptide-based vaccines and antibody-drug conjugates (ADCs), which are among the hottest topics in biopharmaceutical innovation. Its CAS No. 2171275-34-4 is frequently queried in scientific databases, reflecting its importance in high-throughput screening and combinatorial chemistry.

The Fmoc group in this molecule serves as a temporary protecting group for the amino functionality, enabling selective deprotection during peptide chain elongation. This feature is particularly valuable in automated peptide synthesizers, where efficiency and yield are paramount. Additionally, the compound’s chiral centers (3S and 2S configurations) contribute to its stereochemical purity, a critical factor in enantioselective synthesis and bioactivity studies.

From an SEO perspective, users often search for terms like "Fmoc-amino acid applications", "CAS 2171275-34-4 supplier", or "peptide synthesis reagents". These queries highlight the compound’s relevance in both academic research and industrial-scale production. Moreover, its association with cancer research and neurodegenerative disease models aligns with trending scientific inquiries, further boosting its visibility in search engine results.

Quality control of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is another area of interest. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and stability. Suppliers often emphasize GMP compliance and batch-to-batch consistency, addressing the needs of regulatory-driven industries.

In summary, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171275-34-4) is a cornerstone in modern peptide chemistry, bridging the gap between basic research and therapeutic innovation. Its multifaceted applications and alignment with cutting-edge biomedical trends ensure its continued prominence in scientific literature and commercial catalogs alike.